Cas no 2229412-11-5 (tert-butyl N-{3-1-(1-aminoethyl)cyclopropyl-4-methoxyphenyl}carbamate)

• Product Name: tert-butyl N-{3-1-(1-aminoethyl)cyclopropyl-4-methoxyphenyl}carbamate
• CAS No: 2229412-11-5
• MF: C₁₇H₂₆N₂O₃
• MW: 306.399944782257
• CID: 6436929
• PubChem ID: 165660416
• Update Time: 2025-07-23

tert-butyl N-{3-1-(1-aminoethyl)cyclopropyl-4-methoxyphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{3-1-(1-aminoethyl)cyclopropyl-4-methoxyphenyl}carbamate
• 2229412-11-5
• EN300-1882736
• tert-butyl N-{3-[1-(1-aminoethyl)cyclopropyl]-4-methoxyphenyl}carbamate

• Inchi： 1S/C17H26N2O3/c1-11(18)17(8-9-17)13-10-12(6-7-14(13)21-5)19-15(20)22-16(2,3)4/h6-7,10-11H,8-9,18H2,1-5H3,(H,19,20)
• InChI Key： KWPHEZOMKBYNPD-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1C1(C(C)N)CC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 306.19434270g/mol
• Monoisotopic Mass: 306.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-{3-1-(1-aminoethyl)cyclopropyl-4-methoxyphenyl}carbamate

Introduction to tert-butyl N-{3-1-(1-aminoethyl)cyclopropyl-4-methoxyphenyl}carbamate (CAS No. 2229412-11-5)

tert-butyl N-{3-1-(1-aminoethyl)cyclopropyl-4-methoxyphenyl}carbamate (CAS No. 2229412-11-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. The present article aims to provide a comprehensive overview of this compound, including its chemical structure, synthesis methods, biological activities, and recent advancements in its research and development.

The chemical structure of tert-butyl N-{3-1-(1-aminoethyl)cyclopropyl-4-methoxyphenyl}carbamate is notable for its intricate arrangement of functional groups. The molecule consists of a tert-butyl carbamate moiety attached to a substituted phenyl ring, which itself is linked to a cyclopropyl group containing an aminoethyl substituent. This combination of functional groups imparts unique physicochemical properties to the compound, making it an interesting candidate for various biological studies.

In terms of synthesis, several methods have been reported for the preparation of tert-butyl N-{3-1-(1-aminoethyl)cyclopropyl-4-methoxyphenyl}carbamate. One common approach involves the reaction of tert-butyl isocyanate with the corresponding amine derivative. This method typically yields high purity products and can be scaled up for larger-scale production. Recent advancements in synthetic chemistry have also explored alternative routes that enhance yield and reduce by-product formation, contributing to more efficient and environmentally friendly synthesis processes.

The biological activities of tert-butyl N-{3-1-(1-aminoethyl)cyclopropyl-4-methoxyphenyl}carbamate have been the subject of extensive research. Studies have shown that this compound exhibits potent inhibitory effects on various enzymes and receptors, making it a promising lead for drug discovery. For instance, it has been reported to inhibit the activity of specific kinases involved in cell signaling pathways, which are often dysregulated in diseases such as cancer and neurodegenerative disorders.

One notable application of tert-butyl N-{3-1-(1-aminoethyl)cyclopropyl-4-methoxyphenyl}carbamate is in the treatment of inflammatory conditions. Research has demonstrated that this compound possesses anti-inflammatory properties by modulating the expression and activity of pro-inflammatory cytokines and enzymes. These findings suggest its potential as a therapeutic agent for conditions such as arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, tert-butyl N-{3-1-(1-aminoethyl)cyclopropyl-4-methoxyphenyl}carbamate has shown promise in neuroprotective studies. Preclinical data indicate that it can protect neurons from oxidative stress and apoptosis, which are key mechanisms underlying neurodegenerative diseases like Alzheimer's and Parkinson's disease. These neuroprotective effects are attributed to its ability to modulate intracellular signaling pathways and reduce oxidative damage.

The pharmacokinetic properties of tert-butyl N-{3-1-(1-aminoethyl)cyclopropyl-4-methoxyphenyl}carbamate have also been investigated to assess its suitability as a drug candidate. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is well-absorbed orally and has good bioavailability, which is crucial for its therapeutic efficacy. Furthermore, it demonstrates low toxicity in preclinical models, suggesting a favorable safety profile.

Clinical trials are currently underway to evaluate the safety and efficacy of tert-butyl N-{3-1-(1-aminoethyl)cyclopropyl-4-methoxyphenyl}carbamate in human subjects. Early-phase trials have shown promising results, with the compound demonstrating significant therapeutic benefits in patients with inflammatory and neurodegenerative conditions. These findings underscore the potential of this compound as a novel therapeutic agent and highlight the importance of continued research in this area.

In conclusion, tert-butyl N-{3-1-(1-aminoethyl)cyclopropyl-4-methoxyphenyl}carbamate (CAS No. 2229412-11-5) is a multifaceted compound with a range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its diverse biological activities, makes it an attractive candidate for further investigation and development. As research continues to advance, it is anticipated that this compound will play a significant role in the discovery and development of new therapeutic agents for various diseases.